Cas no 1806906-56-8 (5-(Aminomethyl)-3-(difluoromethyl)-2,4-dihydroxypyridine)

5-(Aminomethyl)-3-(difluoromethyl)-2,4-dihydroxypyridine is a pyridine derivative featuring both aminomethyl and difluoromethyl functional groups, along with hydroxyl substituents at the 2- and 4-positions. This compound exhibits potential utility as an intermediate in pharmaceutical and agrochemical synthesis due to its versatile reactivity. The presence of the difluoromethyl group may enhance metabolic stability, while the aminomethyl moiety offers a handle for further derivatization. The hydroxyl groups contribute to hydrogen-bonding interactions, which could influence solubility and binding affinity in biological systems. Its structural features make it a candidate for applications in drug discovery, particularly in the development of enzyme inhibitors or bioactive molecules requiring fluorine incorporation.
5-(Aminomethyl)-3-(difluoromethyl)-2,4-dihydroxypyridine structure
1806906-56-8 structure
Product Name:5-(Aminomethyl)-3-(difluoromethyl)-2,4-dihydroxypyridine
CAS No:1806906-56-8
MF:C7H8F2N2O2
MW:190.147428512573
CID:4917865
Update Time:2025-06-13

5-(Aminomethyl)-3-(difluoromethyl)-2,4-dihydroxypyridine Chemical and Physical Properties

Names and Identifiers

    • 5-(Aminomethyl)-3-(difluoromethyl)-2,4-dihydroxypyridine
    • Inchi: 1S/C7H8F2N2O2/c8-6(9)4-5(12)3(1-10)2-11-7(4)13/h2,6H,1,10H2,(H2,11,12,13)
    • InChI Key: XRYRSEWTZQFGBK-UHFFFAOYSA-N
    • SMILES: FC(C1C(NC=C(CN)C=1O)=O)F

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 297
  • XLogP3: -0.8
  • Topological Polar Surface Area: 75.4

5-(Aminomethyl)-3-(difluoromethyl)-2,4-dihydroxypyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A024004474-250mg
5-(Aminomethyl)-3-(difluoromethyl)-2,4-dihydroxypyridine
1806906-56-8 97%
250mg
$686.80 2022-03-31
Alichem
A024004474-500mg
5-(Aminomethyl)-3-(difluoromethyl)-2,4-dihydroxypyridine
1806906-56-8 97%
500mg
$1,078.00 2022-03-31
Alichem
A024004474-1g
5-(Aminomethyl)-3-(difluoromethyl)-2,4-dihydroxypyridine
1806906-56-8 97%
1g
$1,646.40 2022-03-31

Additional information on 5-(Aminomethyl)-3-(difluoromethyl)-2,4-dihydroxypyridine

Recent Advances in the Study of 5-(Aminomethyl)-3-(difluoromethyl)-2,4-dihydroxypyridine (CAS: 1806906-56-8)

In recent years, the compound 5-(Aminomethyl)-3-(difluoromethyl)-2,4-dihydroxypyridine (CAS: 1806906-56-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The presence of both aminomethyl and difluoromethyl groups on the pyridine ring contributes to its distinct chemical properties, making it a valuable candidate for drug development and biochemical studies.

Recent studies have focused on elucidating the pharmacological properties and mechanisms of action of this compound. One notable area of investigation is its role as an inhibitor of specific enzymatic pathways. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated that 5-(Aminomethyl)-3-(difluoromethyl)-2,4-dihydroxypyridine exhibits potent inhibitory activity against certain kinases involved in inflammatory and oncogenic processes. The study utilized in vitro and in vivo models to validate its efficacy, highlighting its potential as a lead compound for developing novel therapeutics.

Another significant advancement in the study of this compound involves its application in targeted drug delivery systems. A recent paper in Advanced Drug Delivery Reviews (2024) explored the use of 5-(Aminomethyl)-3-(difluoromethyl)-2,4-dihydroxypyridine as a linker in antibody-drug conjugates (ADCs). The researchers reported that the compound's stability and reactivity make it an ideal candidate for conjugating cytotoxic agents to monoclonal antibodies, thereby enhancing the precision and efficacy of cancer treatments.

In addition to its therapeutic potential, the synthetic pathways for 5-(Aminomethyl)-3-(difluoromethyl)-2,4-dihydroxypyridine have also been optimized in recent studies. A publication in Organic Process Research & Development (2023) detailed a scalable and cost-effective synthesis route, which could facilitate its large-scale production for clinical and industrial applications. The study emphasized the importance of green chemistry principles in minimizing environmental impact while maintaining high yields and purity.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Ongoing studies are exploring structural modifications and formulation strategies to overcome these limitations and maximize the therapeutic potential of 5-(Aminomethyl)-3-(difluoromethyl)-2,4-dihydroxypyridine.

In conclusion, the compound 5-(Aminomethyl)-3-(difluoromethyl)-2,4-dihydroxypyridine (CAS: 1806906-56-8) represents a promising avenue for drug discovery and development. Its unique chemical properties and diverse applications underscore its importance in the field of chemical biology and pharmaceutical research. Continued investigation into its mechanisms, optimization of synthetic routes, and exploration of novel therapeutic applications will be crucial for realizing its full potential in the years to come.

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